Cas no 270594-18-8 (tert-Butyl 4-acryloylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 4-acryloylpiperazine-1-carboxylate
• CAS No: 270594-18-8
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD24470187
• CID: 1429066
• PubChem ID: 58593060
• Update Time: 2025-06-08

tert-Butyl 4-acryloylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(1-oxo-2-propenyl)-, 1,1-dimethylethylester
• tert-Butyl 4-acryloylpiperazine-1-carboxylate
• tert-butyl 4-(prop-2-enoyl)piperazine-1-carboxylate
• tert-butyl 4-prop-2-enoylpiperazine-1-carboxylate
• 1-boc-4-acryloylpiperazine
• t-Butyl 4-acryloylpiperazine-1-carboxylate
• W16030
• 4-Acryloyl-piperazine-1-carboxylic acid tert butyl ester
• 4-Acryloyl-piperazine-1-carboxylic acid tert-butyl ester
• Z1937809884
• 4-(Acryloyl)piperazine-1-carboxylic acid tert-butyl
• AS-68887
• MFCD24470187
• CS-0047370
• PFWYMLPKVWSPDF-UHFFFAOYSA-N
• 1-(4-Boc-1-piperazinyl)-2-propen-1-one
• DB-120264
• AKOS025403767
• Z1508720022
• SCHEMBL3356491
• SY200804
• 270594-18-8
• EN300-208644
• tert-Butyl4-acryloylpiperazine-1-carboxylate

• MDL： MFCD24470187
• Inchi： 1S/C12H20N2O3/c1-5-10(15)13-6-8-14(9-7-13)11(16)17-12(2,3)4/h5H,1,6-9H2,2-4H3
• InChI Key： PFWYMLPKVWSPDF-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(C=C)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8

tert-Butyl 4-acryloylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-acryloylpiperazine-1-carboxylate

Introduction to Tert-Butyl 4-acryloylpiperazine-1-carboxylate (CAS No. 270594-18-8)

Tert-butyl 4-acryloylpiperazine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 270594-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of tert-butyl 4-acryloylpiperazine-1-carboxylate, particularly the presence of both an acryloyl group and a tert-butyl moiety, make it a versatile intermediate in the synthesis of various bioactive molecules.

The acryloyl functional group in tert-butyl 4-acryloylpiperazine-1-carboxylate introduces a reactive site that can participate in various chemical transformations, such as Michael additions, Diels-Alder reactions, and polymerization processes. These reactions are crucial in the development of novel materials and pharmaceuticals. On the other hand, the tert-butyl group provides steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This balance between reactivity and stability makes tert-butyl 4-acryloylpiperazine-1-carboxylate a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in piperazine derivatives due to their role as pharmacophores in numerous therapeutic agents. For instance, compounds containing piperazine moieties have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The introduction of the acryloyl group into piperazine derivatives opens up new avenues for drug design by allowing for the facile attachment of other functional groups or biomolecules. This flexibility is particularly useful in the development of targeted drug delivery systems and biologics.

One of the most compelling aspects of tert-butyl 4-acryloylpiperazine-1-carboxylate is its utility in the synthesis of conjugated polymers and organic electronic materials. The acryloyl group can be polymerized via radical or cationic routes to form polymers with tailored properties. These polymers have applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The tert-butyl group helps to modulate the electronic properties of these polymers by influencing charge transport mechanisms.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of tert-butyl 4-acryloylpiperazine-1-carboxylate. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at specific positions within the molecule, expanding its chemical space for drug discovery. Additionally, biocatalytic approaches have been explored to improve the sustainability of its synthesis by employing enzymatic transformations.

The pharmacological potential of tert-butyl 4-acryloylpiperazine-1-carboxylate has also been investigated through computational modeling and high-throughput screening (HTS) campaigns. These studies have identified novel scaffolds with improved binding affinities and selectivity for various biological targets. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. Furthermore, their ability to modulate neurotransmitter receptors has made them attractive candidates for treating neurological disorders such as depression and epilepsy.

In conclusion, tert-butyl 4-acryloylpiperazine-1-carboxylate (CAS No. 270594-18-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications span from drug development to materials science, underscoring its importance as a multifunctional intermediate. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly pivotal role in innovation across multiple scientific disciplines.